Cas no 25038-71-5 (Tefzel)

• Product Name: Tefzel
• CAS No: 25038-71-5
• MF: C₄H₄F₄
• MW: 128.068175315857
• CID: 913453
• PubChem ID: 159990
• Update Time: 2024-10-30

Tefzel Chemical and Physical Properties

Names and Identifiers

• poly(ethylene-co-tetrafluoroethylene)
• ethene - tetrafluoroethene (1:1)
• Ethene, 1,1,2,2-tetrafluoro-, polymer with ethene
• Ethene, tetrafluoro-, polymer with ethene
• Tefzel
• ETFE
• Poly(ethylene-tetrafluoroethylene)
• 25038-71-5
• SCHEMBL35781
• Etfe resin
• ethene;1,1,2,2-tetrafluoroethene

• Inchi： 1S/C2F4.C2H4/c3-1(4)2(5)6;1-2/h;1-2H2
• InChI Key： QHSJIZLJUFMIFP-UHFFFAOYSA-N
• SMILES： F/C(=C(\F)/F)/F.C=C

Computed Properties

• Exact Mass: 128.02491278g/mol
• Monoisotopic Mass: 128.02491278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Granular
• Density: 1.73 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.3
• Solubility: Not determined

Tefzel Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides